Cas no 1946813-54-2 (5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine)

• Product Name: 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine
• CAS No: 1946813-54-2
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 6022797
• PubChem ID: 125724931
• Update Time: 2025-10-06

5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine
• 1946813-54-2
• EN300-6748989

• Inchi： 1S/C6H9F2N3/c1-3-4(9)5(6(7)8)11(2)10-3/h6H,9H2,1-2H3
• InChI Key： LYTLYWVFXOKGFU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NN1C)N)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine

5-(Difluoromethyl)-1,3-Dimethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

5-(Difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 1946813-54-2) is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a difluoromethyl group at position 5 and methyl groups at positions 1 and 3, along with an amine group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that this compound could be utilized in the treatment of chronic inflammatory diseases, such as arthritis and cardiovascular disorders. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the compound's stability and bioavailability, making it a more viable option for pharmacological applications.

In addition to its medicinal potential, 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine has also been explored for its role in agrochemicals. A study conducted by researchers at the University of California revealed that this compound possesses potent insecticidal activity against a variety of agricultural pests. The methyl groups on the pyrazole ring are believed to play a crucial role in enhancing the compound's efficacy against these pests. This discovery has opened new avenues for the development of eco-friendly pesticides that are both effective and safe for human health.

The synthesis of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine involves a multi-step process that combines principles from organic chemistry and catalysis. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate the formation of the pyrazole ring. This approach not only improves the yield but also ensures high purity of the final product. The incorporation of fluorine atoms into the molecule is achieved through a nucleophilic substitution reaction, which is optimized to minimize side reactions and maximize selectivity.

From an environmental perspective, 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine demonstrates remarkable biodegradability under controlled conditions. Studies have shown that this compound undergoes rapid degradation in soil and water systems, reducing its potential impact on ecosystems. This property is particularly advantageous for its application in agriculture, where environmental safety is a critical concern.

Furthermore, computational chemistry techniques have been employed to investigate the electronic structure and reactivity of 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine. Density functional theory (DFT) calculations reveal that the compound exhibits a unique electronic distribution that enhances its ability to interact with biological targets. These insights have provided valuable guidance for further optimization of the compound's pharmacokinetic properties.

In conclusion, 5-(difluoromethyl)-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 1946813-54-2) represents a versatile and promising molecule with applications spanning medicine and agriculture. Its distinctive chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future drug development efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to both human health and sustainable agriculture.